304-21-2

Harmaline

In Stock

• CAS RN:
• 304-21-2

• Formula:
• C13H14N2O

• InChI:
• InChI=1S/C13H14N2O/c1-8-13-11(5-6-14-8)10-4-3-9(16-2)7-12(10)15-13/h3-4,7,15H,5-6H2,1-2H3

• InChIKey:
• RERZNCLIYCABFS-UHFFFAOYSA-N

• Harmaline is a psychoactive indole found naturally in certain plants. Its stimulating activities are achieved, in part, through inhibition of monoamine oxidases, thus increasing the levels of monoamine neurotransmitters (e.g., at 7-70 μM/kg in rats). Harmaline (30 mg/kg) induces tremor in mice through the N-methyl-D-aspartate (NMDA) receptor, at which harmaline may act as an inverse agonist. This compound has also been identified as an adulterant in herbal mixtures containing synthetic cannabinoids and described as contributing to poisoning when combined with a hallucinogenic tryptamine. This product is intended for forensic or research purposes.
  It is a fluorescent psychoactive indole alkaloid from the group of harmala alkaloids and beta-carbolines Harmala alkaloid Extracted from the seeds of Peganum harmala
  Harmaline is a central nervous sy...

6-Bromo-2-methyl-1,3-benzothiazole

In Stock

• CAS RN:
• 5304-21-2

• Formula:
• C8H6BrNS

• InChI:
• InChI=1S/C8H6BrNS/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,1H3

• InChIKey:
• NPBQNFVPWXRIGG-UHFFFAOYSA-N

• 6-Bromo-2-methyl-1,3-benzothiazole is a useful research compound. Its molecular formula is C8H6BrNS and its molecular weight is 228.11 g/mol. The purity is usually 95%.

5-Quinolinecarboxaldehyde, 1,2-dihydro-8-hydroxy-2-oxo-

In Stock

• CAS RN:
• 68304-21-2

• Formula:
• C10H7NO3

• InChI:
• InChI=1S/C10H7NO3/c12-5-6-1-3-8(13)10-7(6)2-4-9(14)11-10/h1-5,13H,(H,11,14)

• InChIKey:
• UZNMPVCZLVKVJQ-UHFFFAOYSA-N

• 5-Quinolinecarboxaldehyde, 1,2-dihydro-8-hydroxy-2-oxo-, also known as 5-Quinolinecarboxaldehyde, 1,2-dihydro-8-hydroxy-2-oxo-, is a useful research compound. Its molecular formula is C10H7NO3 and its molecular weight is 189.17 g/mol. The purity is usually 95%.

1-(3-(Isobutylsulfonyl)azetidin-1-yl)-2-(o-tolyloxy)ethanone

In Stock

• CAS RN:
• 1797304-21-2

• Formula:
• C16H23NO4S

• InChI:
• InChI=1S/C16H23NO4S/c1-12(2)11-22(19,20)14-8-17(9-14)16(18)10-21-15-7-5-4-6-13(15)3/h4-7,12,14H,8-11H2,1-3H3

• InChIKey:
• IDGIAYUNTIZNSG-UHFFFAOYSA-N

• 1-(3-(Isobutylsulfonyl)azetidin-1-yl)-2-(o-tolyloxy)ethanone is a useful research compound. Its molecular formula is C16H23NO4S and its molecular weight is 325.42. The purity is usually 95%.